Cas no 681276-21-1 (ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate)

ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate structure

681276-21-1 structure

Product Name:ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate

CAS No:681276-21-1

MF:C₃₀H₃₂N₂O₃S₂

MW:532.716685295105

CID:5855450

PubChem ID:5066286

Update Time:2023-11-21

ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[[2-[[1-[(3-methylphenyl)methyl]-1H-indol-3-yl]thio]acetyl]amino]-, ethyl ester
- AKOS024582510
- ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
- ethyl 2-[[2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- 681276-21-1
- F0545-0402
- ethyl 2-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- Inchi： 1S/C30H32N2O3S2/c1-3-35-30(34)28-23-13-5-4-6-15-25(23)37-29(28)31-27(33)19-36-26-18-32(24-14-8-7-12-22(24)26)17-21-11-9-10-20(2)16-21/h7-12,14,16,18H,3-6,13,15,17,19H2,1-2H3,(H,31,33)
- InChI Key： YFKFNHPQTNWRLP-UHFFFAOYSA-N
- SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(CSC1C3=C(N(CC4=CC=CC(C)=C4)C=1)C=CC=C3)=O)S2

Computed Properties

Exact Mass: 532.18543523g/mol
Monoisotopic Mass: 532.18543523g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 37
Rotatable Bond Count: 9
Complexity: 782
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.9
Topological Polar Surface Area: 114Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 775.3±60.0 °C(Predicted)
pka: 12.89±0.20(Predicted)

ethyl 2-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate Pricemore >>

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